2,6-dimethoxy-N-[3-(methylthio)phenyl]benzamide

• IUPAC Name: 2,6-dimethoxy-N-(3-methylsulfanylphenyl)benzamide
• InChI: InChI=1S/C16H17NO3S/c1-19-13-8-5-9-14(20-2)15(13)16(18)17-11-6-4-7-12(10-11)21-3/h4-10H,1-3H3,(H,17,18)
• InChI Key: GVQVHGZLVBYXII-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC2=CC(=CC=C2)SC
• Molecular Formula: C16H17NO3S
• Molecular Weight: 303.4 g/mol

Description

2,6-dimethoxy-N-[3-(methylthio)phenyl]benzamide, also known as DMTPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2,6-dimethoxy-N-[3-(methylthio)phenyl]benzamide is not fully understood, but it is believed to act through the inhibition of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, which are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. This compound has also been shown to modulate the activity of ion channels and neurotransmitter receptors, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes in various cell types, including macrophages and synoviocytes. It has also been shown to reduce the activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs), which are involved in the regulation of inflammation and cell survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,6-dimethoxy-N-[3-(methylthio)phenyl]benzamide is its potent anti-inflammatory and analgesic effects, which make it a valuable tool for investigating the role of inflammation in various disease models. However, its relatively low solubility and stability may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 2,6-dimethoxy-N-[3-(methylthio)phenyl]benzamide, including the development of new analogs with improved solubility and stability, the investigation of its potential applications in other disease models such as cancer and neurodegenerative disorders, and the elucidation of its mechanism of action at the molecular level.
In conclusion, this compound is a promising chemical compound that has potential applications in various fields of scientific research. Its potent anti-inflammatory and analgesic effects make it a valuable tool for investigating the role of inflammation in various disease models. However, further research is needed to fully understand its mechanism of action and potential applications in other disease models.

Synthesis Methods

2,6-dimethoxy-N-[3-(methylthio)phenyl]benzamide can be synthesized through a multi-step process involving the reaction of 3-methylthiophenol with 2,6-dimethoxybenzoyl chloride in the presence of a base. The resulting intermediate is then treated with ammonium carbonate to yield this compound in high yield and purity.

Scientific Research Applications

2,6-dimethoxy-N-[3-(methylthio)phenyl]benzamide has been studied extensively for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit potent anti-inflammatory and analgesic effects, making it a promising candidate for the development of new drugs for the treatment of chronic pain and inflammation-related disorders.